N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide

• IUPAC Name: N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-2H-quinoline-1-carboxamide
• InChI: InChI=1S/C17H16ClFN2O/c1-11-5-6-12-9-14(19)7-8-16(12)21(11)17(22)20-15-4-2-3-13(18)10-15/h2-4,7-11H,5-6H2,1H3,(H,20,22)
• InChI Key: XXIHIJKZRNRPHC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)NC3=CC(=CC=C3)Cl)C=CC(=C2)F
• Molecular Formula: C17H16ClFN2O
• Molecular Weight: 318.8 g/mol

Description

N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide, also known as CFM-2, is a synthetic compound that has been studied for its potential use as a drug in various scientific research applications.

Mechanism of Action

N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide works by inhibiting the activity of an enzyme called poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and cell death pathways, and its inhibition has been shown to have neuroprotective effects. This compound has also been shown to inhibit the activity of another enzyme called cyclooxygenase-2 (COX-2), which is involved in inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its neuroprotective effects, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases. This compound has also been shown to have anti-cancer effects, although more research is needed in this area.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide for lab experiments is its ability to cross the blood-brain barrier, which is important for studying its potential as a neuroprotective agent. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis. Additionally, more research is needed to fully understand the anti-cancer effects of this compound and its potential use as a cancer treatment.

Scientific Research Applications

N-(3-chlorophenyl)-6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide has been studied for its potential use as a drug in various scientific research applications. One of the main areas of research has been its potential as a neuroprotective agent. Studies have shown that this compound can protect neurons from damage caused by oxidative stress and inflammation, which are both implicated in various neurodegenerative diseases such as Alzheimer's and Parkinson's disease.